Cas no 127510-96-7 (Methyl 2-cyano-4-fluorobenzoate)

Methyl 2-cyano-4-fluorobenzoate structure

127510-96-7 structure

Product Name:Methyl 2-cyano-4-fluorobenzoate

CAS No:127510-96-7

Molecular Formula:C₉H₆FNO₂

Molecular Weight:179.1478

MDL:MFCD11975805

CID:1011262

Methyl 2-cyano-4-fluorobenzoate Properties

Names and Identifiers

- Methyl 2-cyano-4-fluorobenzoate
- BENZOIC ACID,2-CYANO-4-FLUORO-,METHYL ESTER
- 2-cyano-4-fluorobenzoic acid methyl ester
- 2-Cyano-4-fluoro-benzoic acid methyl ester
- AK118954
- CL8535
- CTK3J6054
- KB-78524
- KSC496A5J
- QC-927
- SureCN162217
- Benzoic acid, 2-cyano-4-fluoro-, methyl ester
- BCYCPVRVZPDHEC-UHFFFAOYSA-N
- 5348AA
- FCH1161165
- AX8244370
- AB0058470
- ST24047704
- +Expand
- MDL： MFCD11975805
- InChIKey： BCYCPVRVZPDHEC-UHFFFAOYSA-N
- Inchi： 1S/C9H6FNO2/c1-13-9(12)8-3-2-7(10)4-6(8)5-11/h2-4H,1H3
- SMILES： FC1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C(C#N)C=1[H]

Computed Properties

Exact Mass: 179.03828
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Heavy Atom Count: 13
Complexity: 245
Topological Polar Surface Area: 50.1

Experimental Properties

PSA: 50.09
Melting Point: 104-106 ºC
Solubility: Very slightly soluble (0.29 g/l) (25 º C),
Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),

Methyl 2-cyano-4-fluorobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000XL5-1g	Benzoic acid, 2-cyano-4-fluoro-, methyl ester	127510-96-7	97%	1g	$6.00
A2B Chem LLC	AA42729-1g	Methyl 2-cyano-4-fluorobenzoate	127510-96-7	97%	1g	$6.00	2024-04-20
Aaron	AR000XTH-250mg	Benzoic acid, 2-cyano-4-fluoro-, methyl ester	127510-96-7	97%	250mg	$2.00
abcr	AB447271-5g	Methyl 2-cyano-4-fluorobenzoate, 95%; .	127510-96-7	95%	5g	€78.80
Alichem	A015023454-250mg	Methyl 2-cyano-4-fluorobenzoate	127510-96-7	97%	250mg	484.80 USD
Ambeed	A109883-1g	Methyl 2-cyano-4-fluorobenzoate	127510-96-7	97%	1g	$7.0
Apollo Scientific	PC903820-25g	Methyl 2-cyano-4-fluorobenzoate	127510-96-7	98+%	25g	£92.00	2024-05-23
Chemenu	CM155896-25g	Methyl 2-cyano-4-fluorobenzoate	127510-96-7	95+%	25g	$283
Crysdot LLC	CD12156174-25g	Methyl 2-cyano-4-fluorobenzoate	127510-96-7	97%	25g	$303	2024-07-23
Enamine	EN300-7365971-0.05g	methyl 2-cyano-4-fluorobenzoate	127510-96-7	95%	0.05g	$19.0	2023-07-09

Methyl 2-cyano-4-fluorobenzoate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:127510-96-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:127510-96-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Methyl 2-cyano-4-fluorobenzoate Related Literature

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2. P3-type K0.33Co0.53Mn0.47O2·0.39H2O: a novel bifunctional electrode for Na-ion batteries†

Shuang Yuan,Xin-bo Zhang,Jun-min Yan,Qing Jiang Mater. Horiz., 2017,4, 1122-1127
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Feng Xie,Yibiao Li,Xiuwen Chen,Lu Chen,Zhongzhi Zhu,Bin Li,Yubing Huang,Kun Zhang Chem. Commun., 2020,56, 5997-6000
6. Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834
7. Recent trends in transition metal dichalcogenide based supercapacitor electrodes

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8. Determination of ascorbic acid in pharmaceuticals using direct ultraviolet spectrophotometry

Analyst, 1987,112, 1023-1025
9. The role of hydroxygeraniol and hydroxynerol in the biosynthesis of loganin and indole alkaloids

J. Chem. Soc. D, 1970, 823-825
10. Design synthesis and photocatalytic activity of a novel lilac-like silver-vanadate hybrid solid based on dicyclic rings of [V4O12]4− with {Ag7}7+ cluster†

Yan Hu,Fang Luo,Fangfang Dong Chem. Commun., 2011,47, 761-763

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

127510-96-7 (Methyl 2-cyano-4-fluorobenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:127510-96-7)Methyl 2-cyano-4-fluorobenzoate

Purity:99%/99%

Quantity:100g/500g

Price($):222.0/1111.0